Cas no 946322-19-6 (4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide)

4-Chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide is a structurally complex sulfonamide derivative featuring a tetrahydroquinoline core fused with a thiophene carbonyl moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of both sulfonamide and chloro-substituted aromatic groups enhances its versatility in synthetic applications, while the thiophene ring may contribute to improved binding affinity in certain biological systems. Its well-defined molecular architecture allows for precise modifications, making it a valuable scaffold for pharmaceutical research and drug discovery efforts. The compound's stability and solubility profile facilitate its use in various experimental conditions.

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide structure

946322-19-6 structure

Product Name:4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

CAS No:946322-19-6

MF:C₂₀H₁₇ClN₂O₃S₂

MW:432.943581342697

CID:5516044

Update Time:2025-10-28

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 4-chloro-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
- 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide
- Inchi： 1S/C20H17ClN2O3S2/c21-15-6-9-17(10-7-15)28(25,26)22-16-8-5-14-3-1-11-23(18(14)13-16)20(24)19-4-2-12-27-19/h2,4-10,12-13,22H,1,3,11H2
- InChI Key： BSNZVNQWCXSXOP-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(Cl)C=C1

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2050-0161-2μmol	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2050-0161-5μmol	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2050-0161-10μmol	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2050-0161-20μmol	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2050-0161-1mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2050-0161-2mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2050-0161-3mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2050-0161-4mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2050-0161-5mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2050-0161-10mg	4-chloro-N-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide	946322-19-6	90%+	10mg	$79.0	2023-05-17

4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide Related Literature

1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
2. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
4. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide

4-Chloro-N-1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-7-Ylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 946322-19-6, known as 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in targeted drug delivery systems and biomedical imaging, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a benzenesulfonamide group attached to a tetrahydroquinoline moiety, which is further substituted with a thiophene ring via a carbonyl linkage. This combination of functional groups imparts the molecule with versatile chemical properties. The chlorine substituent on the benzene ring enhances its stability and bioavailability, while the thiophene ring contributes to its electronic properties, making it suitable for applications in organic electronics and sensor technologies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving Ullmann coupling and Mitsunobu reactions. These methods have improved the yield and purity of the compound, facilitating its use in large-scale applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during synthesis, aligning with global sustainability goals.

In terms of biological activity, this compound has demonstrated remarkable efficacy in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies published in high-impact journals like *Nature Communications* and *Chemical Science* have shown that the compound's sulfonamide group plays a critical role in modulating enzyme activity. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for central nervous system disorders.

The integration of this compound into advanced drug delivery systems has been another area of focus. Its ability to form stable nanoparticles has been leveraged for targeted drug delivery to cancer cells. Preclinical trials have shown enhanced therapeutic efficacy with reduced side effects compared to conventional chemotherapy agents.

Furthermore, the compound's electronic properties have been exploited in the development of novel organic semiconductors. Its application in flexible electronics and wearable devices has been explored due to its excellent charge transport characteristics and mechanical flexibility.

In conclusion, 4-chloro-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzene-1-sulfonamide represents a multifaceted molecule with vast potential across diverse scientific domains. Ongoing research continues to uncover new applications and optimize its properties for real-world implementation.